Cas no 1597835-82-9 (1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol)

• Product Name: 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol
• CAS No: 1597835-82-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5047404
• Update Time: 2025-05-21

1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(((Tetrahydro-2H-pyran-4-yl)amino)methyl)cyclobutan-1-ol
• 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol

• Inchi： 1S/C10H19NO2/c12-10(4-1-5-10)8-11-9-2-6-13-7-3-9/h9,11-12H,1-8H2
• InChI Key： ASXCBYGSJTUAFK-UHFFFAOYSA-N
• SMILES： OC1(CNC2CCOCC2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5

Additional information on 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol

Recent Advances in the Study of 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol (CAS: 1597835-82-9)

The compound 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol (CAS: 1597835-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic pathways for 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol, emphasizing its efficient production through multi-step organic reactions involving cyclobutane derivatives and oxane-based intermediates. The compound's structural motif, featuring a cyclobutanol core and an oxan-4-ylaminomethyl substituent, has been identified as a key factor in its biological interactions, particularly in modulating enzyme activity and receptor binding.

In vitro and in vivo studies have demonstrated that 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol exhibits promising pharmacological properties, including anti-inflammatory and neuroprotective effects. Researchers have reported its ability to inhibit specific pro-inflammatory cytokines and protect neuronal cells from oxidative stress, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further investigations into the compound's mechanism of action have revealed its interaction with key cellular targets, including G-protein coupled receptors (GPCRs) and kinases. Molecular docking studies have provided insights into the binding affinity and specificity of 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol, supporting its potential as a lead compound for drug development.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its therapeutic efficacy.

In conclusion, 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol (CAS: 1597835-82-9) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in the context of neurodegenerative and inflammatory diseases. Future studies should prioritize the optimization of its pharmacological profile and the exploration of its therapeutic potential in preclinical models.